Cas no 2411270-82-9 (N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}but-2-ynamide)

• Product Name: N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}but-2-ynamide
• CAS No: 2411270-82-9
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5414741
• PubChem ID: 146107753
• Update Time: 2025-10-29

N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26610397
• N-(5-Methyl-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazol-7-yl)but-2-ynamide
• 2411270-82-9
• N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-yl}but-2-ynamide
• N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}but-2-ynamide

• Inchi： 1S/C10H12N4O/c1-3-4-9(15)13-8-5-7(2)14-10(8)11-6-12-14/h6-8H,5H2,1-2H3,(H,13,15)
• InChI Key： XJOXTOQOKVWNHF-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC1C2=NC=NN2C(C)C1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}but-2-ynamide

N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b]1,2,4-triazol-7-yl}but-2-ynamide: A Comprehensive Overview

The compound N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b]1,2,4-triazol-7-yl}but-2-ynamide, identified by the CAS number 2411270829, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse structural and functional properties. The molecule's structure incorporates a pyrrolo-triazole ring system fused with a butynamide group, making it a unique entity in the realm of organic chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b]1,2,4-triazol-7-yl}but-2-ynamide in drug discovery and materials science. The pyrrolo-triazole moiety is particularly interesting due to its ability to form stable complexes with metal ions. This property has led researchers to explore its potential as a ligand in catalysis and as a building block for constructing metalloporphyrins and related materials.

One of the most notable applications of this compound is in the field of medicinal chemistry. The butynamide group attached to the pyrrolo-triazole ring enhances the molecule's pharmacokinetic properties, making it a promising candidate for drug delivery systems. Recent research has demonstrated that this compound can serve as a versatile scaffold for designing bioactive molecules with improved solubility and bioavailability.

In addition to its medicinal applications, N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b]1,2,4-triazol-7-yl}but-2-ynamide has shown potential in organic electronics. The conjugated system within the molecule allows for efficient charge transport properties. Scientists are currently investigating its use in organic light-emitting diodes (OLEDs) and flexible electronics. Initial findings suggest that this compound could significantly improve the efficiency and stability of such devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to prepare this molecule by leveraging transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the yield but also reduced the reaction time significantly.

Another area where this compound has garnered attention is in polymer chemistry. The pyrrolo-triazole ring system can act as a cross-linking agent in polymer networks. Recent studies have shown that incorporating this compound into polymer matrices can enhance mechanical strength and thermal stability. This property makes it an attractive option for developing high-performance polymers used in aerospace and automotive industries.

From an environmental perspective,N-{5-methyl-related compounds are being evaluated for their biodegradability and eco-friendliness. Preliminary tests indicate that this compound exhibits low toxicity towards aquatic organisms and can be metabolized efficiently by microorganisms under controlled conditions. These findings are crucial for ensuring sustainable practices in chemical manufacturing.

In conclusion,N-{5-methyl-related compounds like CAS 241127089 represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover new properties and uses for these compounds,N-{5-methyl-related compounds will undoubtedly play a pivotal role in driving innovation in science and technology.